5-(2-Hydroxyethyl)-6-methyl-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-4-pyrimidinol

• IUPAC Name: 5-(2-hydroxyethyl)-4-methyl-2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H18N4O3S/c1-10-3-5-12(6-4-10)15-19-14(24-21-15)9-25-17-18-11(2)13(7-8-22)16(23)20-17/h3-6,22H,7-9H2,1-2H3,(H,18,20,23)
• InChI Key: FEOGYRUKNONIHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC(=C(C(=O)N3)CCO)C
• Molecular Formula: C17H18N4O3S
• Molecular Weight: 358.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrimidinol group, an oxadiazole group, and a sulfanyl group, among others. These groups are common in many pharmaceuticals and could potentially exhibit a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidinol and oxadiazole rings, and the introduction of the sulfanyl group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidinol, oxadiazole, and sulfanyl groups would likely have a significant impact on the compound’s three-dimensional structure and its chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the hydroxyethyl group might be susceptible to reactions with acids or bases, and the sulfanyl group might participate in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the hydroxyethyl group could make the compound soluble in polar solvents.

Mechanism of Action

Target of Action

A similar compound, 5-(2-hydroxyethyl)-4-methylthiazole, is known to interact withHydroxyethylthiazole kinase in Bacillus subtilis . This enzyme plays a crucial role in the biosynthesis of thiamine, an essential nutrient for many organisms .

Biochemical Pathways

thiamine biosynthesis pathway . Thiamine is a vital cofactor for several enzymes involved in carbohydrate metabolism .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to assess these risks.

Future Directions

Future research could involve further exploration of the compound’s synthesis, characterization, and potential biological activity. This could include experimental studies to determine its physical and chemical properties, in vitro and in vivo testing to assess its biological activity, and computational modeling to predict its behavior in biological systems.